2-(benzylthio)-N-(3-(2-phenyl-1H-imidazol-1-yl)propyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[3-(2-phenylimidazol-1-yl)propyl]acetamide
• InChI: InChI=1S/C21H23N3OS/c25-20(17-26-16-18-8-3-1-4-9-18)22-12-7-14-24-15-13-23-21(24)19-10-5-2-6-11-19/h1-6,8-11,13,15H,7,12,14,16-17H2,(H,22,25)
• InChI Key: RLMILZHAQLBVEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NCCCN2C=CN=C2C3=CC=CC=C3
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol
• CAS No.: 1421471-78-4

Description

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Therapeutic Potential and Biological Activities

Benzothiazoles and Their Derivatives : Benzothiazoles are versatile heterocyclic compounds with extensive pharmaceutical applications. They exhibit a broad spectrum of antimicrobial, analgesic, anti-inflammatory, antidiabetic activities, and are potential antitumor agents. Some benzothiazole derivatives are in clinical usage for the treatment of various diseases, highlighting the significance of benzothiazole nucleus in drug discovery due to its structural simplicity and ease of synthesis (Kamal et al., 2015).

Hydantoin Derivatives : Hydantoin and its derivatives are recognized for their diverse biological and pharmacological activities in therapeutic and agrochemical applications. They play a crucial role in the synthesis of non-natural amino acids and their conjugates with potential medicinal applications (Shaikh et al., 2023).